Cas no 753398-13-9 (2-Pentanone,3-amino-3-ethyl-)

• Product Name: 2-Pentanone,3-amino-3-ethyl-
• CAS No: 753398-13-9
• MF: C₇H₁₅NO
• MW: 129.200102090836
• CID: 561804
• Update Time: 2024-03-05

2-Pentanone,3-amino-3-ethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentanone,3-amino-3-ethyl-
• 2-Pentanone, 3-amino-3-ethyl- (9CI)
• 2-Pentanone, 3-amino-3-ethyl-

• Inchi： 1S/C7H15NO/c1-4-7(8,5-2)6(3)9/h4-5,8H2,1-3H3
• InChI Key： CCMNBSJKWJKWFW-UHFFFAOYSA-N
• SMILES： CC(=O)C(N)(CC)CC

Computed Properties

• Exact Mass: 129.115
• Monoisotopic Mass: 129.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Density: 0.891±0.06 g/cm3(Predicted)
• Boiling Point: 174.2±23.0 °C(Predicted)
• pka: 8.25±0.25(Predicted)